Cas no 1316218-51-5 (4-((5-Bromopyrazin-2-yl)methyl)-1-isopropylazepane)

• Product Name: 4-((5-Bromopyrazin-2-yl)methyl)-1-isopropylazepane
• CAS No: 1316218-51-5
• MF: C₁₄H₂₂BrN₃
• MW: 312.248582363129
• CID: 4694146
• Update Time: 2025-06-11

4-((5-Bromopyrazin-2-yl)methyl)-1-isopropylazepane Chemical and Physical Properties

Names and Identifiers

• 4-((5-Bromopyrazin-2-yl)methyl)-1-isopropylazepane
• 4-[(5-bromopyrazin-2-yl)methyl]-1-isopropylazepane
• 4-(5-Bromo-pyrazin-2-ylmethyl)-1-isopropyl-azepane

• Inchi： 1S/C14H22BrN3/c1-11(2)18-6-3-4-12(5-7-18)8-13-9-17-14(15)10-16-13/h9-12H,3-8H2,1-2H3
• InChI Key： BGDSKTCHPQLOLN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=N1)CC1CCCN(C(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 247
• Topological Polar Surface Area: 29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 4-((5-Bromopyrazin-2-yl)methyl)-1-isopropylazepane

Professional Introduction to Compound with CAS No. 1316218-51-5 and Product Name: 4-((5-Bromopyrazin-2-yl)methyl)-1-isopropylazepane

The compound with the CAS number 1316218-51-5 and the product name 4-((5-Bromopyrazin-2-yl)methyl)-1-isopropylazepane represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a 5-bromopyrazin-2-yl moiety and an isopropylazepane backbone suggests a unique combination of pharmacophoric elements that may contribute to its biological activity. This introduction aims to provide a comprehensive overview of the compound's structure, properties, and the latest research findings associated with it.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. Heterocycles, particularly those containing nitrogen atoms, are known for their diverse biological activities and are frequently incorporated into drug molecules. The azepane scaffold, a seven-membered saturated heterocycle, is renowned for its ability to mimic certain biological binding pockets, making it a valuable component in medicinal chemistry. The introduction of substituents such as an isopropyl group can further modulate the pharmacological properties of the molecule, enhancing its affinity for specific targets.

The 5-bromopyrazin-2-yl substituent adds another layer of complexity to the compound's structure. Pyrazine derivatives are well-documented for their role in various therapeutic areas, including central nervous system (CNS) disorders, antiviral treatments, and anticancer therapies. The bromine atom in this moiety not only influences the electronic properties of the molecule but also serves as a handle for further chemical modifications. This dual functionality makes 4-((5-Bromopyrazin-2-yl)methyl)-1-isopropylazepane a versatile scaffold for designing novel drug candidates.

One of the most compelling aspects of this compound is its potential in the development of targeted therapies. The combination of an isopropylazepane core with a 5-bromopyrazin-2-yl group suggests that it may interact with specific enzymes or receptors involved in disease pathways. For instance, studies have shown that azepane derivatives can exhibit inhibitory effects on certain kinases and other enzymes implicated in cancer progression. Similarly, pyrazine-based compounds have been investigated for their ability to modulate neurotransmitter systems relevant to neurological disorders.

Recent research has highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. Computational modeling and experimental studies have demonstrated that subtle modifications in the molecular structure can significantly alter biological activity. In the case of 4-((5-Bromopyrazin-2-yl)methyl)-1-isopropylazepane, the strategic placement of the isopropyl group and the 5-bromopyrazin-2-yl moiety likely contributes to its binding affinity and selectivity. These findings underscore the need for detailed structural analysis to fully understand and harness the pharmacological potential of this compound.

The synthesis of such complex molecules requires sophisticated chemical methodologies. Advanced techniques in organic synthesis, including cross-coupling reactions and ring-closing metathesis, are often employed to construct the desired heterocyclic frameworks. The introduction of functional groups like bromine requires careful consideration to ensure regioselectivity and high yields. Additionally, purification techniques must be optimized to obtain high-purity samples suitable for biological testing.

Evaluation of a compound's potential as a drug candidate involves rigorous testing across various models. In vitro assays are typically performed first to assess cytotoxicity, enzyme inhibition, and receptor binding affinity. Promising compounds then undergo in vivo testing using animal models to evaluate efficacy and safety profiles. The structural features of 4-((5-Bromopyrazin-2-yl)methyl)-1-isopropylazepane, particularly its heterocyclic core and substituents, make it an intriguing candidate for further exploration in these contexts.

One area where this compound shows particular promise is in the treatment of neurological disorders. Azepane derivatives have been reported to interact with sigma receptors, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. The presence of a 5-bromopyrazin-2-yl group may enhance these interactions by providing additional binding pockets or by modulating receptor conformation. Further research is needed to fully elucidate these mechanisms and explore therapeutic applications.

Another potential application lies in oncology research. Kinase inhibitors represent a major class of anticancer drugs, and many have been derived from heterocyclic scaffolds similar to those found in 4-((5-Bromopyrazin-2-yl)methyl)-1-isopropylazepane. The ability of pyrazine derivatives to disrupt signaling pathways involved in tumor growth makes them attractive candidates for developing new chemotherapeutic agents. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases, warranting further investigation into its antitumor potential.

The development of novel drug candidates is a multi-step process that requires collaboration across disciplines. Medicinal chemists work closely with biologists, pharmacologists, and computational scientists to design, synthesize, and test new molecules. The insights gained from studying compounds like 4-((5-Bromopyrazin-2-yl)methyl)-1-isopropylazepane contribute valuable data points for understanding SAR principles and inform future drug design strategies.

In conclusion,4-((5-Bromopyrazin-2-yli)methyl)-1-isopropylazepane (CAS No: 1316218-51) represents a promising lead compound with significant potential in pharmaceutical research. Its unique structural features, combining an azepane core with a bromopyrazine moiety, position it as a versatile scaffold for developing targeted therapies across multiple disease areas, including neurological disorders and cancer.`